Cas no 246021-20-5 (9,11-Didehydrooestriol)

• Product Name: 9,11-Didehydrooestriol
• CAS No: 246021-20-5
• MF: C₁₈H₂₂O₃
• MW: 286.365485668182
• CID: 67184
• PubChem ID: 9925903
• Update Time: 2025-10-29

9,11-Didehydrooestriol Chemical and Physical Properties

Names and Identifiers

• 9,11-Didehydroestriol
• Estra-1,3,5,9(11)-tetraene-3,16a,17b-triol
• (8S,13S,14S,16R,17R)-13-methyl-6,7,8,12,14,15,16,17-octahydrocyclopenta[a]phenanthrene-3,16,17-triol
• 9,11-Didehydrooestriol
• A,17
• A-triol
• Estra-1,3,5,9(11)-tetraene-3,16
• Estra-1,3,5,9(11)-tetraene-3,16alpha,17beta-triol
• Estra-1,3,5(10),9(11)-tetraene-3,16alpha,17beta-triol; Estriol Imp. A (EP); 9,11-Didehydroestriol; Estriol Related Compound A; Estriol Impurity A
• Estra-1,3,5(10),9(11)-tetraene-3,16,17-triol, (16alpha,17beta)-
• J-015586
• (1R,2R,3aS,3bS,11aS)-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,11H,11aH-cyclopenta[a]phenanthrene-1,2,7-triol
• 9(11)-Didehydroestriol
• Estra-1,3,5(10),9(11)-tetraene-3,16alpha,17beta-triol
• (8S, 13S, 14S, 16R, 17R)-13-methyl-6, 7, 8, 12, 14, 15, 16, 17-octahydrocyclopenta[a]phenanthrene-3, 16, 17-triol
• ESTRA-1,3,5(10),9(11)-TETRAENE-3,16,17-TRIOL, (16.ALPHA.,17.BETA.)-
• Estriol impurity A, European Pharmacopoeia (EP) Reference Standard
• UNII-2FEM8A2HAS
• Estra-1,3,5(10),9(11)-tetraene-3,16,17-triol
• 2FEM8A2HAS
• DTXSID50432933
• ZWHFPHWLYUMTGY-WKULXVSPSA-N
• 246021-20-5
• Estra-1,3,5(10),9(11)-tetraene-3,16alpha,17beta-triol (9,11-Didehydroestriol)

• Inchi： 1S/C18H22O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5-6,8,14-17,19-21H,2,4,7,9H2,1H3/t14-,15+,16-,17+,18+/m1/s1
• InChI Key： ZWHFPHWLYUMTGY-WKULXVSPSA-N
• SMILES： O[C@H]1[C@@H](C[C@H]2[C@@H]3CCC4C=C(C=CC=4C3=CC[C@@]21C)O)O

Computed Properties

• Exact Mass: 286.15700
• Monoisotopic Mass: 286.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69000
• LogP: 2.63870

9,11-Didehydrooestriol Security Information

• WGK Germany：3
• Hazard Category Code： R62;R63
• Safety Instruction： S36/37
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Safety Term：S36/37
• Risk Phrases：R62; R63

Additional information on 9,11-Didehydrooestriol

9,11-Didehydrooestriol: A Comprehensive Overview

9,11-Didehydrooestriol (CAS No. 246021-20-5) is a naturally occurring oestrogen metabolite that has garnered significant attention in recent years due to its unique biological properties and potential therapeutic applications. This compound is a derivative of oestradiol, one of the primary female sex hormones, and is characterised by the absence of hydrogen atoms at the 9 and 11 positions of its molecular structure. This structural modification imparts distinct biological activities compared to its parent compound.

Oestrogen metabolism plays a crucial role in maintaining hormonal balance in the body, and 9,11-Didehydrooestriol has been identified as a key intermediate in this process. Recent studies have highlighted its role in modulating cellular responses to oestrogen, particularly in tissues such as the breast, uterus, and bone. Researchers have found that this compound exhibits selective agonistic activity on oestrogen receptors, making it a promising candidate for targeted therapies in conditions such as osteoporosis and hormone-dependent cancers.

The synthesis of 9,11-Didehydrooestriol involves advanced chemical techniques, including enzymatic catalysis and stereoselective synthesis. These methods have enabled researchers to produce the compound in sufficient quantities for preclinical studies. Notably, the compound has shown potent anti-inflammatory properties in vitro, suggesting its potential application in inflammatory diseases such as arthritis and cardiovascular disorders.

Recent advancements in metabolomics have provided deeper insights into the biosynthesis and degradation pathways of 9,11-Didehydrooestriol. Studies using high-resolution mass spectrometry have revealed that this compound undergoes rapid clearance from the bloodstream, which may limit its systemic availability but could also reduce the risk of adverse effects associated with long-term oestrogen therapy.

In terms of clinical applications, 9,11-Didehydrooestriol has shown promise as a potential diagnostic marker for certain hormonal imbalances and malignancies. For instance, elevated levels of this compound have been observed in patients with breast cancer, indicating its potential utility as a biomarker for disease progression and treatment response.

Moreover, emerging research has explored the use of 9,11-Didehydrooestriol in regenerative medicine. Preclinical studies have demonstrated its ability to promote bone formation and inhibit osteoclast activity, suggesting its potential role in treating bone-related disorders such as osteoporosis and fractures.

In conclusion, 9,11-Didehydrooestriol (CAS No. 246021-20-5) represents a fascinating area of research with diverse applications across multiple therapeutic areas. Its unique biological profile and selective receptor activity make it a compelling candidate for further investigation. As research continues to unravel its mechanisms of action and clinical potential, this compound holds the promise of becoming an important tool in modern medicine.